Cas no 1354953-20-0 (tert-butyl 4-(5-fluoro-2-methylphenyl)-3-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(5-fluoro-2-methylphenyl)-3-hydroxypiperidine-1-carboxylate
• CAS No: 1354953-20-0
• MF: C₁₇H₂₄FNO₃
• MW: 309.375768661499
• MDL: MFCD20502193
• CID: 5218026
• Update Time: 2025-06-09

tert-butyl 4-(5-fluoro-2-methylphenyl)-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(5-fluoro-2-methylphenyl)-3-hydroxy-, 1,1-dimethylethyl ester
• Tert-butyl 4-(5-fluoro-2-methylphenyl)-3-hydroxypiperidine-1-carboxylate
• tert-butyl 4-(5-fluoro-2-methylphenyl)-3-hydroxypiperidine-1-carboxylate

• MDL： MFCD20502193
• Inchi： 1S/C17H24FNO3/c1-11-5-6-12(18)9-14(11)13-7-8-19(10-15(13)20)16(21)22-17(2,3)4/h5-6,9,13,15,20H,7-8,10H2,1-4H3
• InChI Key： CEHHYZUQHCXNRZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2=CC(F)=CC=C2C)C(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on tert-butyl 4-(5-fluoro-2-methylphenyl)-3-hydroxypiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(5-fluoro-2-methylphenyl)-3-hydroxypiperidine-1-carboxylate (CAS No. 1354953-20-0)

The compound tert-butyl 4-(5-fluoro-2-methylphenyl)-3-hydroxypiperidine-1-carboxylate (CAS No. 1354953-20-0) is a highly specialized chemical entity with significant relevance in pharmaceutical and organic chemistry research. This piperidine derivative is characterized by its unique structural features, including a fluorinated aromatic ring and a hydroxyl group at the 3-position of the piperidine ring. Its tert-butyl carbamate moiety further enhances its stability, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for fluorinated compounds like tert-butyl 4-(5-fluoro-2-methylphenyl)-3-hydroxypiperidine-1-carboxylate has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given the structural similarity to other piperidine-based pharmaceuticals. The presence of the fluoro substituent is a key factor in modulating the compound's binding affinity to biological targets, a topic frequently explored in medicinal chemistry forums and AI-driven drug design platforms.

The synthesis of CAS No. 1354953-20-0 involves multi-step organic reactions, often starting from commercially available piperidine precursors. One common approach includes the introduction of the 5-fluoro-2-methylphenyl group via palladium-catalyzed cross-coupling reactions, followed by hydroxylation and Boc protection. These methods are widely discussed in synthetic chemistry communities, with many researchers optimizing conditions for higher yields and purity. The compound's chiral center at the 3-position also opens avenues for asymmetric synthesis, a hot topic in green chemistry and sustainable pharmaceutical manufacturing.

From an analytical perspective, tert-butyl 4-(5-fluoro-2-methylphenyl)-3-hydroxypiperidine-1-carboxylate is typically characterized using NMR spectroscopy, mass spectrometry, and HPLC. Its lipophilicity (often calculated using in silico tools) and solubility profile are critical parameters for formulation scientists. These properties align with current trends in computational chemistry, where machine learning models predict drug-like behavior, a frequently searched topic in AI-augmented research.

The compound's potential extends beyond pharmaceuticals. Recent studies explore its utility in material science, particularly in designing fluorinated polymers with unique thermal and electronic properties. This interdisciplinary appeal makes CAS No. 1354953-20-0 a subject of interest in academic publications and patent applications, with many queries focusing on its structure-activity relationships (SAR) and intellectual property landscape.

Safety and handling of tert-butyl 4-(5-fluoro-2-methylphenyl)-3-hydroxypiperidine-1-carboxylate follow standard laboratory protocols for organic intermediates. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during synthesis or handling. This aligns with growing public interest in lab safety innovations and ESG (Environmental, Social, and Governance) compliance in chemical industries.

In summary, CAS No. 1354953-20-0 represents a versatile building block with broad applications in drug discovery, material science, and catalysis research. Its structural complexity and functional group diversity make it a frequent subject in high-impact journals and grant proposals, reflecting its importance in modern chemical research.